2-[(3-Methoxyphenyl)amino]-3-(piperidin-1-yl)naphthalene-1,4-dione

• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-(3-methoxyanilino)-3-piperidin-1-ylnaphthalene-1,4-dione
• InChI: InChI=1S/C22H22N2O3/c1-27-16-9-7-8-15(14-16)23-19-20(24-12-5-2-6-13-24)22(26)18-11-4-3-10-17(18)21(19)25/h3-4,7-11,14,23H,2,5-6,12-13H2,1H3
• InChI Key: ANHPIDGOMGWUKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC2=C(C(=O)C3=CC=CC=C3C2=O)N4CCCCC4

Description

2-[(3-Methoxyphenyl)amino]-3-(piperidin-1-yl)naphthalene-1,4-dione is a complex organic compound with a unique structure that combines a naphthalene core with methoxyphenyl and piperidinyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Methoxyphenyl)amino]-3-(piperidin-1-yl)naphthalene-1,4-dione typically involves multi-step organic reactions. One common approach is to start with the naphthalene-1,4-dione core and introduce the methoxyphenyl and piperidinyl groups through a series of substitution and coupling reactions. The specific conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as cost, efficiency, and environmental impact. Optimization of reaction conditions and purification steps is crucial to ensure high-quality output.

Chemical Reactions Analysis

Types of Reactions

2-[(3-Methoxyphenyl)amino]-3-(piperidin-1-yl)naphthalene-1,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles can be employed under various conditions, including acidic or basic environments.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones or other oxygenated derivatives, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

2-[(3-Methoxyphenyl)amino]-3-(piperidin-1-yl)naphthalene-1,4-dione has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It may serve as a probe or ligand in biochemical studies, helping to elucidate biological pathways and mechanisms.

Industry: The compound may be used in the development of advanced materials, such as polymers and coatings, due to its chemical properties.

Mechanism of Action

The mechanism by which 2-[(3-Methoxyphenyl)amino]-3-(piperidin-1-yl)naphthalene-1,4-dione exerts its effects depends on its specific application. In medicinal chemistry, for example, the compound may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved can include signal transduction, metabolic processes, and gene expression regulation.

Comparison with Similar Compounds

Similar Compounds

• 2-[(3-Methoxyphenyl)amino]-3-(morpholin-1-yl)naphthalene-1,4-dione
• 2-[(3-Methoxyphenyl)amino]-3-(pyrrolidin-1-yl)naphthalene-1,4-dione

Uniqueness

Compared to similar compounds, 2-[(3-Methoxyphenyl)amino]-3-(piperidin-1-yl)naphthalene-1,4-dione may exhibit unique properties due to the presence of the piperidinyl group. This can influence its reactivity, binding affinity, and overall stability, making it a valuable compound for specific applications.